N-(2-(2-(6-amino-5-nitropyrimidin-4-yl)hydrazinyl)-2-oxoethyl)-2-methoxybenzamide

• IUPAC Name: N-[2-[2-(6-amino-5-nitropyrimidin-4-yl)hydrazinyl]-2-oxoethyl]-2-methoxybenzamide
• InChI: InChI=1S/C14H15N7O5/c1-26-9-5-3-2-4-8(9)14(23)16-6-10(22)19-20-13-11(21(24)25)12(15)17-7-18-13/h2-5,7H,6H2,1H3,(H,16,23)(H,19,22)(H3,15,17,18,20)
• InChI Key: XMOUTNFNSYYHJF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NCC(=O)NNC2=NC=NC(=C2[N+](=O)[O-])N
• Molecular Formula: C14H15N7O5
• DSSTOX Substance ID: DTXSID401328188
• Molecular Weight: 361.31 g/mol
• Solubility: 6.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 450346-05-1

Description

N-(2-(2-(6-amino-5-nitropyrimidin-4-yl)hydrazinyl)-2-oxoethyl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C14H15N7O5 and its molecular weight is 361.318. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

The research on pyrimidine derivatives, such as the mentioned compound, often explores their synthesis and the subsequent chemical reactions they undergo. For instance, studies have demonstrated various methodologies for synthesizing pyrimidine and its derivatives, highlighting their potential as intermediates in creating biologically active compounds. The conversion of 4-methoxy-5-nitropyrimidine into different derivatives through reactions with hydrazine hydrate illustrates the versatility of pyrimidine compounds in chemical synthesis (Biffin, Brown, & Porter, 1968). Additionally, pyrimidine derivatives have been investigated for their potential as dihydrofolic reductase inhibitors, a key target in antimicrobial and anticancer therapy (Brown & Stevens, 1975).

Potential Applications in Medicinal Chemistry

The structural modification of pyrimidine derivatives has been a subject of research to explore their potential in medicinal chemistry. The novel synthesis routes for pyrimidines and their analogues, including the synthesis of pyrazolo[3,4-b]pyrazines from hydrazino nitropyrimidines, reveal their potential as scaffolds for developing therapeutic agents (Palmer et al., 1995). Moreover, the exploration of pyrimidine derivatives bearing 1,2,3-benzotriazinyl units shows the ongoing interest in pyrimidine-based compounds for their potential biological activities (Brown & Kershaw, 1972).

Advanced Materials and Molecular Complexes

Research on pyrimidine derivatives extends beyond medicinal applications to the development of new materials and molecular complexes. For example, studies on the solvates and salts of certain antibiotic agents involving pyrimidine structures offer insights into the design of novel solid forms with improved pharmaceutical properties (Vangala, Chow, & Tan, 2013). These investigations highlight the potential of pyrimidine derivatives in creating advanced materials with specific functional properties.